5-Hydroxy-1-tetralone

• IUPAC Name: 5-hydroxy-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C10H10O2/c11-9-5-1-3-7-8(9)4-2-6-10(7)12/h1,3,5,11H,2,4,6H2
• InChI Key: YPPZCRZRQHFRBH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC=C2O)C(=O)C1
• Molecular Formula: C10H10O2
• DSSTOX Substance ID: DTXSID0057700
• Molecular Weight: 162.18 g/mol
• CAS RN: 28315-93-7

Description

5-Hydroxy-1-tetralone is used as a metabolite of Levobunolol and d-Bunolol. It is also used as a reagent for the determination of hexoses and oligosaccharides by a fluorescence technique.

Synthesis Analysis

5-Hydroxy-1-tetralone was synthesized from sodium 1,5 naphthalene disulfonate by alkali fusion, and then hydrogenation under normal conditions.

Molecular Structure Analysis

The molecular formula of 5-Hydroxy-1-tetralone is C10H10O2, and its molecular weight is 162.1852. The IUPAC Standard InChI is InChI=1S/C10H10O2/c11-9-5-1-3-7-8(9)4-2-6-10(7)12/h1,3,5,11H,2,4,6H2.

Chemical Reactions Analysis

5-Hydroxy-1-tetralone has been used in the synthesis of a series of 33 1-tetralone and 4-chromanone derivatives in an attempt to discover high-potency compounds and to expand on the structure–activity relationships of MAO inhibition by these classes. It can also be used as a fluorescent labeling reagent for the determination of glycosphingolipid from biological samples.

Physical And Chemical Properties Analysis

5-Hydroxy-1-tetralone appears as a light yellow to beige or pinkish crystalline. More detailed physical and chemical properties were not found in the search results.

Scientific Research Applications

HPLC Internal Standard

5-Hydroxy-1-tetralone: is utilized as an internal standard in High-Performance Liquid Chromatography (HPLC) for the quantification of various compounds. . The accuracy and precision of HPLC analysis are significantly enhanced by using an internal standard that is chemically similar to the analyte.

Fluorescent Labeling Reagent

In glycosphingolipid analysis, 5-Hydroxy-1-tetralone serves as a fluorescent labeling reagent. . The compound’s ability to act as a fluorescent marker allows for the sensitive detection of these biomolecules.

Synthesis of Benzazepine Derivatives

. These derivatives are of interest due to their potential pharmacological properties, including their role as intermediates in the synthesis of bioactive molecules.

Chiral Oxathiane Synthesis

5-Hydroxy-1-tetralone: . Chiral compounds have wide-ranging applications in pharmaceuticals, as they can significantly affect the efficacy and safety of drugs.

Metabolite Analysis

. Studying its role as a metabolite helps in predicting the pharmacokinetic profile of drugs.

Enzyme Activity Determination

. It is particularly useful in assays where the detection of hexoses and oligosaccharides is required, providing insights into enzymatic functions and mechanisms.

Mechanism of Action

Target of Action

5-Hydroxy-1-tetralone is primarily used as a fluorescent labeling reagent . It is used for the determination of glycosphingolipids from biological samples . Glycosphingolipids are a type of lipid that play crucial roles in various cellular functions, including cell-cell recognition and signal transduction .

Mode of Action

It is known to interact with glycosphingolipids, enabling their detection in biological samples . This interaction likely involves the compound’s hydroxy group, which can form hydrogen bonds with the glycosphingolipids .

Biochemical Pathways

5-Hydroxy-1-tetralone is involved in the biochemical pathway of glycosphingolipid detection . By binding to glycosphingolipids, it allows for their identification and quantification in biological samples . This can provide valuable information about the presence and concentration of these lipids, which are involved in various cellular processes .

Pharmacokinetics

As a small, hydrophobic molecule, it is likely to have good membrane permeability, which would facilitate its interaction with glycosphingolipids

Result of Action

The primary result of 5-Hydroxy-1-tetralone’s action is the detection of glycosphingolipids in biological samples . This can provide valuable insights into the lipid composition of cells and tissues, and may aid in the diagnosis and monitoring of diseases associated with altered glycosphingolipid levels .

Action Environment

The action of 5-Hydroxy-1-tetralone is likely to be influenced by various environmental factors. For example, the pH of the environment may affect its binding to glycosphingolipids Additionally, the presence of other molecules could potentially interfere with its action

Safety and Hazards

5-Hydroxy-1-tetralone is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid dust formation, breathing vapors, mist or gas, and to use only outdoors or in a well-ventilated area.

Synthesis routes and methods I

Procedure details

1 mol of 5-methoxy-1-tetralone are dissolved in 5 l of methylene chloride and the solution is cooled to -78° C. 500 ml of boron tribromide in 2.3 l of methylene chloride are added dropwise to this solution. The mixture is stirred at -78° C. for 30 minutes and then at 0° C. for 2.5 hours and cooled again to -78° C., and 3 l of methanol are slowly added dropwise. The mixture is evaporated, the residue is taken up in methylene chloride and the mixture is extracted 3 times with 10% strength sodium hydroxide solution. The combined sodium hydroxide solutions are acidified with concentrated hydrochloric acid and extracted 3 times by shaking with methylene chloride. After drying over sodium sulphate, the extract is evaporated. The residue is pure product and does not need to be recrystallized. The melting point is 210°-215° C.

Synthesis routes and methods II

Procedure details

To a mixture of 1,5-dihydroxynaphthalene (25.0 g, 156 mmol) in isopropanol (150 mL) and an aqueous (40 mL) solution of sodium hydroxide (6.3 g, 157 mmol) was added 10% palladium on carbon (3.9 g) at room temperature. The reaction mixture was put under 100 psi hydrogen in a Parr autoclave (from Parr Instrument Company) at 80° C. for 20 hours. After being cooled to room temperature, the reaction mixture was filtered through a pad of Celite® (a diatomite filter from World Minerals Inc.), and then washed with isopropanol (200 mL). The combined filtrates were treated with charcoal at 50° C. for 1 hour, and then were filtered through a pad of Celite® (diatomite filter). Isopropanol was removed, and the resulting solution was adjusted to a pH of about 2 by the slow addition of concentrated hydrochloric acid, during which a solid precipitate appeared. The solid was collected, and washed with water (100 mL×2), and then dried under high vacuum at 50° C. to give 5-hydroxy-3,4-dihydro-2H-naphthalen-1-one (15.0 g, 60%) as a dark brown solid, which was used in the next step without further purification. MS cald. (calculated) for C10H10O2 162, obsd. (observed) 163 [(M+H)+].